Cas no 149978-55-2 (5-(difluoromethoxy)-1-methyl-1H-pyrazol-3-amine)

• Product Name: 5-(difluoromethoxy)-1-methyl-1H-pyrazol-3-amine
• CAS No: 149978-55-2
• MF: C₅H₇F₂N₃O
• MW: 163.125387430191
• CID: 3230936
• PubChem ID: 15767487
• Update Time: 2025-07-20

5-(difluoromethoxy)-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOL-3-AMINE, 5-(DIFLUOROMETHOXY)-1-METHYL-
• 5-(difluoromethoxy)-1-methyl-1H-pyrazol-3-amine
• SCHEMBL8434538
• 5-(difluoromethoxy)-1-methylpyrazol-3-amine
• 149978-55-2
• EN300-134633
• DB-413213
• 3-Amino-5-difluoromethoxy-1-methyl-pyrazole
• AT15867
• AKOS026728105
• 5-(difluoromethoxy)-1-methyl-1H-pyrazole-3-amine
• 3-Amino-5-difluoromethoxy-1-methylpyrazole
• ZFA97855

• Inchi： 1S/C5H7F2N3O/c1-10-4(11-5(6)7)2-3(8)9-10/h2,5H,1H3,(H2,8,9)
• InChI Key： SVUHJVPUSLBKPZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(N)=NN1C)F

Computed Properties

• Exact Mass: 163.05571818Da
• Monoisotopic Mass: 163.05571818Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 274.2±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-(difluoromethoxy)-1-methyl-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)